Cas no 1250435-13-2 (6-Amino-2-(methylthio)benzo[d]oxazole)

• Product Name: 6-Amino-2-(methylthio)benzo[d]oxazole
• CAS No: 1250435-13-2
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• CID: 4818356
• Update Time: 2023-08-19

6-Amino-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(methylthio)benzo[d]oxazole

• Inchi： 1S/C8H8N2OS/c1-12-8-10-6-3-2-5(9)4-7(6)11-8/h2-4H,9H2,1H3
• InChI Key： RSNAEMBWWOBECK-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC(=CC=2O1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.9
• Topological Polar Surface Area: 77.4